Cas no 1021075-40-0 (N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide)

• Product Name: N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• CAS No: 1021075-40-0
• MF: C₁₉H₁₅FN₄O₂S
• MW: 382.411405801773
• CID: 6424070
• PubChem ID: 42138343
• Update Time: 2025-06-12

N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• N-[6-[2-(3-fluoroanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• AKOS024499447
• N-(6-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide
• 1021075-40-0
• F5126-0085

• Inchi： 1S/C19H15FN4O2S/c20-14-7-4-8-15(11-14)21-17(25)12-27-18-10-9-16(23-24-18)22-19(26)13-5-2-1-3-6-13/h1-11H,12H2,(H,21,25)(H,22,23,26)
• InChI Key： DTUFVNZCKZEKRE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=CC(F)=C2)=O)C=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 382.08997507g/mol
• Monoisotopic Mass: 382.08997507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide

Research Brief on N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS: 1021075-40-0)

This research brief provides an in-depth analysis of the latest advancements related to the compound N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS: 1021075-40-0). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, mechanism of action, and biological activity, positioning it as a promising candidate for further drug development.

The compound, with its unique structural features, has been investigated for its interaction with specific biological targets. Research indicates that it exhibits inhibitory effects on certain enzymes or receptors, making it relevant for conditions such as inflammatory diseases, cancer, or metabolic disorders. The presence of the fluorophenyl and pyridazine moieties contributes to its binding affinity and selectivity, which are critical for its pharmacological profile.

Recent publications highlight the synthetic pathways optimized for N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide, emphasizing improvements in yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility. These methodological advancements are pivotal for scaling up production in preclinical and clinical settings.

In vitro and in vivo studies have demonstrated the compound's efficacy and safety profile. For instance, experiments conducted on cell lines and animal models have shown dose-dependent inhibition of target proteins, with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization. Additionally, pharmacokinetic studies reveal favorable absorption and distribution properties, although metabolic stability remains an area for improvement.

The therapeutic potential of N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide is further supported by its ability to modulate signaling pathways implicated in disease progression. For example, it has been shown to interfere with key inflammatory cytokines or oncogenic proteins, providing a mechanistic basis for its observed effects. Such insights are invaluable for designing next-generation derivatives with enhanced potency and reduced toxicity.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, formulation stability, and long-term safety need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure, combined with promising biological activity, positions it as a viable candidate for therapeutic development. Continued research efforts will be crucial to fully elucidate its potential and pave the way for clinical trials.